Cas no 139551-83-0 (Fmoc-L-leucinol)

• Product Name: Fmoc-L-leucinol
• CAS No: 139551-83-0
• Molecular Formula: C₂₁H₂₅NO₃
• Molecular Weight: 339.4281
• MDL: MFCD00235932
• CID: 105698
• PubChem ID: 7019530

Fmoc-L-leucinol Properties

Names and Identifiers

• (S)-(9H-Fluoren-9-yl)methyl (1-hydroxy-4-methylpentan-2-yl)carbamate
• Fmoc-Leucinol
• Carbamic acid,N-[(1S)-1-(hydroxymethyl)-3-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
• Fmoc-Leu-OL
• Fmoc-L-leucinol
• Fmoc-L-Leucinol(2S)-2-(Fmoc-amino)-4-methylpentan-1-ol
• Fmoc-L-Leu-OL
• Fmoc-Leu-Bt
• N-Fmoc-L-Leu-Bt
• AS-49234
• Carbamic acid, N-[(1S)-1-(hydroxymethyl)-3-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
• J-007292
• (9H-Fluoren-9-yl)methyl (S)-(1-hydroxy-4-methylpentan-2-yl)carbamate
• 9H-Fluoren-9-ylmethyl N-[(1S)-1-(hydroxymethyl)-3-methyl-butyl]carbamate
• AKOS015909684
• FMOC-L-LEUCINOL
• (9H-fluoren-9-yl)methyl N-[(2S)-1-hydroxy-4-methylpentan-2-yl]carbamate
• FD21904
• (S)-(9H-fluoren-9-yl)methyl 1-hydroxy-4-methylpentan-2-ylcarbamate
• MFCD00235932
• CS-0154133
• 139551-83-0
• EN300-314586
• 9H-fluoren-9-ylmethyl N-[(2S)-1-hydroxy-4-methylpentan-2-yl]carbamate
• (S)-2-(9-Fluorenylmethyloxycarbonyl)amino-4-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-leucinol
• Carbamic acid,N-[(1S)-1-(hydroxymethyl)-3-methylbutyl]-,9H-fluoren-9-ylmethyl ester

• MDL： MFCD00235932
• InChIKey： WXMGVJAOLIDKGZ-HNNXBMFYSA-N
• Inchi： InChI=1S/C21H25NO3/c1-14(2)11-15(12-23)22-21(24)25-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20,23H,11-13H2,1-2H3,(H,22,24)/t15-/m0/s1
• SMILES： CC(C[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)CO)C

Computed Properties

• Exact Mass: 339.18300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 339.18344366g/mol
• Heavy Atom Count: 25
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• LogP: 4.32300
• PSA: 58.56000
• Boiling Point: 525.2±33.0℃ at 760 mmHg

Fmoc-L-leucinol Security Information

Fmoc-L-leucinol Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%